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Compound of Interest

Compound Name: Serotonin O-sulfate

Cat. No.: B016147 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential guidance on the

personal protective equipment (PPE) and procedures for managing Serotonin O-sulfate in a

laboratory setting.

Hazard Identification and Risk Assessment
According to the Safety Data Sheet (SDS), Serotonin O-sulfate does not meet the criteria for

classification as a hazardous substance under Regulation (EC) No 1272/2008 (CLP).[1]

However, it is crucial to recognize that the enrichment of fine dust can lead to the danger of

dust explosion.[1] Hazardous combustion products include nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and sulphur oxides (SOx).[1]

Summary of Potential Hazards:

Physical Hazard: Deposited combustible dust has considerable explosion potential.[1]

Inhalation Hazard: May be harmful if inhaled, causing respiratory tract irritation.[2]

Skin Contact Hazard: May be harmful if absorbed through the skin and can cause skin

irritation.[2]

Eye Contact Hazard: May cause eye irritation.[2]

Ingestion Hazard: May be harmful if swallowed.[2]
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Personal Protective Equipment (PPE) Recommendations
The following table summarizes the recommended PPE for handling Serotonin O-sulfate,

based on a risk assessment of its potential hazards.

PPE Category Recommended Equipment Standard/Specification

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1][3]
EN 374

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield should

be worn if there is a splashing

hazard.[1][4]

EN 166

Respiratory Protection

A particulate filter device is

recommended.[1] In case of

inadequate ventilation or

potential for dust formation,

use a NIOSH-certified (or

equivalent) respirator with a

particulate filter.[4]

EN 143 (for filter)

Body Protection

A lab coat or long-sleeved

work shirt and long work pants

should be worn.[4] For larger

quantities or where significant

dust generation is possible,

chemical-resistant coveralls

are recommended.[3]

EN 13034 (Type 6) or EN ISO

13982-1 (Type 5)

Foot Protection

Closed-toe shoes. In areas

with a risk of spills, chemical-

resistant boots are advisable.

[5]

EN ISO 20345

Operational and Disposal Plans
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A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol
Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[6]

Confirm that all necessary PPE is available and in good condition.

Handling the Compound:

Work in a well-ventilated area, preferably within a fume hood, to minimize dust inhalation.

[1]

Avoid the formation of dust and aerosols.[2]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

Ground/bond container and receiving equipment to prevent static discharge.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean all equipment and the work surface to remove any residual powder.

Remove and properly store or dispose of PPE.

Spill and Emergency Procedures
Small Spills:

Wear appropriate PPE.

Carefully sweep or vacuum the spilled solid. Avoid creating dust.
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Place the collected material into a sealed, labeled container for disposal.

Clean the spill area with a wet cloth or paper towels and dispose of them as chemical

waste.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing. Brush off loose particles and rinse skin with

water/shower.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
Waste Chemical: Dispose of Serotonin O-sulfate and any contaminated materials in a

designated, labeled hazardous waste container. Follow all local, state, and federal

regulations for chemical waste disposal.

Contaminated PPE: Disposable gloves, lab coats, and other contaminated items should be

placed in a sealed bag and disposed of as chemical waste.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for safely handling Serotonin O-sulfate in a

laboratory setting.
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Workflow for Safe Handling of Serotonin O-sulfate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b016147?utm_src=pdf-body-img
https://www.benchchem.com/product/b016147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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